Cas no 2229258-19-7 (2-(4-chloro-3-methoxyphenyl)ethanimidamide)

• Product Name: 2-(4-chloro-3-methoxyphenyl)ethanimidamide
• CAS No: 2229258-19-7
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 6508788
• PubChem ID: 165696267
• Update Time: 2025-11-06

2-(4-chloro-3-methoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methoxyphenyl)ethanimidamide
• 2229258-19-7
• EN300-1976242

• Inchi： 1S/C9H11ClN2O/c1-13-8-4-6(5-9(11)12)2-3-7(8)10/h2-4H,5H2,1H3,(H3,11,12)
• InChI Key： AGDLRKBPFCTJAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)CC(=N)N

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-(4-chloro-3-methoxyphenyl)ethanimidamide

2-(4-Chloro-3-Methoxyphenyl)Ethanimidamide: A Comprehensive Overview

The compound 2-(4-chloro-3-methoxyphenyl)ethanimidamide, identified by the CAS number 2229258-19-7, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidamides, which are known for their versatility in chemical synthesis and their role as intermediates in the production of more complex molecules. The molecular structure of 2-(4-chloro-3-methoxyphenyl)ethanimidamide comprises a phenyl ring substituted with chlorine and methoxy groups, connected to an ethanimidamide moiety, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of imidamide derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the chloro and methoxy substituents on the phenyl ring in 2-(4-chloro-3-methoxyphenyl)ethanimidamide introduces electronic effects that can enhance the compound's bioavailability and pharmacokinetic properties. These substituents also play a crucial role in modulating the compound's interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-(4-chloro-3-methoxyphenyl)ethanimidamide involves a multi-step process that typically begins with the preparation of the corresponding phenyl derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps like cross-coupling reactions, which are essential for constructing the phenyl-ethanimidamide linkage.

In terms of applications, imidamides like 2-(4-chloro-3-methoxyphenyl)ethanimidamide are widely used as intermediates in organic synthesis. They serve as valuable building blocks for constructing more complex molecules, including heterocyclic compounds and bioactive agents. For instance, this compound can be employed in the synthesis of pyridine derivatives, which are known for their applications in agrochemicals and pharmaceuticals.

The pharmacological properties of 2-(4-chloro-3-methoxyphenyl)ethanimidamide have been studied extensively in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase (COX) enzymes. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for anticancer drug development. Collaborative research efforts between academic institutions and pharmaceutical companies have further elucidated its therapeutic potential, paving the way for clinical trials in the near future.

In conclusion, 2-(4-chloro-3-methoxyphenyl)ethanimidamide, CAS number 2229258-19-7, is a versatile compound with significant implications in both chemical synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a key player in advancing modern medicine and materials science.